N,N-Diethylhydrazine Dihydrochloride (CAS 7699-31-2): A Technical Guide to Properties and Advanced Bioconjugation Applications
N,N-Diethylhydrazine Dihydrochloride (CAS 7699-31-2): A Technical Guide to Properties and Advanced Bioconjugation Applications
Executive Summary
N,N'-Diethylhydrazine dihydrochloride (CAS 7699-31-2) is a highly reactive, bifunctional organonitrogen compound traditionally utilized in the synthesis of complex heterocycles, including pyrazoles, pyrazolidines, and phthalazines[1]. In modern drug development, it has emerged as a critical building block for synthesizing bromopyridazinedione reagents. These reagents represent a paradigm shift in protein and peptide bioconjugation, offering hydrolytically stable yet dynamically reversible linkages[2]. This whitepaper details the physicochemical properties, structural causality, and self-validating experimental workflows for utilizing this compound in advanced biotherapeutics.
Physicochemical Properties & Safety Profiling
Understanding the fundamental properties of N,N'-Diethylhydrazine dihydrochloride is essential for optimizing reaction conditions. The dihydrochloride salt form is deliberately chosen to impart excellent aqueous solubility and to protect the electron-rich hydrazine core from premature oxidation[3].
Table 1: Quantitative Data and Hazard Profile
| Property / Parameter | Value / Description |
| Chemical Name | N,N'-Diethylhydrazine dihydrochloride |
| CAS Number | 7699-31-2 |
| Molecular Formula | C₄H₁₂N₂·2HCl (or C₄H₁₄Cl₂N₂) |
| Molecular Weight | 161.07 g/mol |
| Melting Point | 169 °C (dec.) |
| Physical State | White crystalline powder |
| Solubility | Highly soluble in water; moisture sensitive |
| GHS Hazard Statements | H302, H312, H332 (Harmful if swallowed/inhaled/in contact with skin); H315, H319, H335 (Irritant); H350 (May cause cancer) |
| Required PPE | Eyeshields, chemically resistant gloves, P2 (EN 143) respirator; handle exclusively in a fume hood |
Mechanistic Causality in Reversible Bioconjugation
Traditional bioconjugation techniques relying on maleimide-thiol chemistry often suffer from premature hydrolysis or retro-Michael instability in systemic circulation, leading to heterogeneous drug-to-antibody ratios (DAR) in antibody-drug conjugates (ADCs).
By condensing N,N'-Diethylhydrazine dihydrochloride with dibromomaleic anhydride, researchers can synthesize N,N'-diethyl-dibromopyridazinediones [4].
The Causality of the Diethyl Substitution: Why use the diethyl derivative instead of unsubstituted or dimethyl variants?
-
Steric Shielding & Electrophilicity: The ethyl substituents on the hydrazine nitrogens subtly increase the lipophilicity of the pyridazinedione core. This tunes the electrophilicity of the conjugated double bond, stabilizing the resulting bioconjugate against premature hydrolysis in plasma[2].
-
Prevention of Side Reactions: Alkylating both nitrogens prevents unwanted tautomerization and cross-reactivity at the nitrogen centers during the bioconjugation process, ensuring the reaction occurs strictly at the brominated carbons via a conjugate addition-elimination mechanism[4].
-
Triggered Release: These bioconjugates remain stable at physiological pH but undergo rapid, reversible cleavage in the presence of high intracellular concentrations of thiols (e.g., cytoplasmic glutathione, GSH), releasing the native, unmodified protein[5].
Figure 1: Synthesis of bromopyridazinediones and reversible bioconjugation workflow.
Validated Experimental Workflows
To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems , incorporating analytical checkpoints to verify success at each critical juncture.
Protocol A: Synthesis of N,N'-Diethyl-dibromopyridazinedione
-
Preparation: Dissolve dibromomaleic acid (1.0 eq) in glacial acetic acid under an inert argon atmosphere.
-
Controlled Addition: Slowly add N,N'-Diethylhydrazine dihydrochloride (1.0 eq)[1].
-
Causality Check: Slow addition prevents exothermic runaway and minimizes the formation of mono-brominated side products. The dihydrochloride salt ensures steady dissolution.
-
-
Cyclization: Heat the mixture to reflux for 4–6 hours. The thermal energy drives the double condensation reaction, releasing water and HCl to close the pyridazinedione ring.
-
Validation & Purification: Cool to room temperature, concentrate under reduced pressure, and purify via silica gel chromatography.
-
Self-Validation: Confirm the product via ¹H NMR. The ethyl groups should present as a distinct triplet (methyl) and quartet (methylene), confirming the integrity of the N,N'-diethyl core.
-
Protocol B: Reversible Protein Bioconjugation & Cleavage
-
Protein Reduction: Treat the target protein (e.g., a disulfide-containing peptide like somatostatin) with a mild reducing agent such as TCEP (Tris(2-carboxyethyl)phosphine)[2].
-
Self-Validation: Quantify free thiol concentration using Ellman's reagent (DTNB) before proceeding. Do not proceed unless reduction is >95% complete.
-
-
Conjugation: Incubate the reduced protein with 1.5–5.0 equivalents of the synthesized N,N'-diethyl-dibromopyridazinedione in a buffered aqueous solution (pH 8.0) at 25 °C for 1 hour[2].
-
Causality Check: A pH of 8.0 ensures the cysteine thiolates are highly nucleophilic, driving the conjugate addition-elimination mechanism efficiently.
-
-
Conjugate Validation: Purify via size-exclusion chromatography (SEC) and analyze via LC-MS.
-
Self-Validation: The mass shift must perfectly correspond to the addition of the pyridazinedione core minus two bromine atoms (if bridging a disulfide).
-
-
Triggered Reversible Cleavage: To simulate cytoplasmic release, incubate the bioconjugate with 10–50 mM Glutathione (GSH) at 37 °C for 4 hours[5].
-
Causality Check: The massive excess of GSH outcompetes the protein thiols, triggering a retro-conjugate addition. Analyze via LC-MS to confirm the exact regeneration of the native protein mass, proving the system's reversibility.
-
References
-
1,2-Diethylhydrazine dihydrochloride | C4H14Cl2N2 | CID 24372 - PubChem Source: National Center for Biotechnology Information (PubChem) URL:[Link]
-
Bromopyridazinedione-mediated protein and peptide bioconjugation Source: Chemical Communications (RSC Publishing) / PubMed Central (Chudasama, V., et al., 2011) URL:[Link]
Sources
- 1. 1,2-二乙基肼 二盐酸盐 | Sigma-Aldrich [sigmaaldrich.com]
- 2. Bromopyridazinedione-mediated protein and peptide bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
- 3. 1,2-Diethylhydrazine dihydrochloride | C4H14Cl2N2 | CID 24372 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 4. researchgate.net [researchgate.net]
- 5. Bromopyridazinedione-mediated protein and peptide bioconjugation - Chemical Communications (RSC Publishing) [pubs.rsc.org]
